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Compound of Interest

Compound Name: Ret-IN-13

Cat. No.: B12401275 Get Quote

Essential Safety and Handling Guide for Ret-IN-
13
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ret-IN-13. Adherence to these procedures is vital for

ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier:

Name: Ret-IN-13

CAS No.: 2684258-54-4

Molecular Formula: C₃₂H₃₃F₄N₅O₃

Molecular Weight: 611.63

Hazard Identification and Classification
Ret-IN-13 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]
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Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Ret-IN-13 to

minimize exposure and ensure safety.[1][2]

PPE Category Specification Purpose

Eye Protection
Safety goggles with side-

shields.

Protects eyes from splashes,

dust, and aerosols.

Hand Protection
Protective gloves (e.g., nitrile

rubber).

Prevents skin contact with the

chemical.

Body Protection
Impervious clothing (e.g., lab

coat).

Protects skin and personal

clothing from contamination.

Respiratory Suitable respirator.

Prevents inhalation of dust or

aerosols. Use in well-ventilated

areas or with local exhaust

ventilation.[1]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the stability of Ret-IN-13 and preventing

accidental exposure or environmental release.

Handling:

Avoid contact with eyes, skin, and clothing.[1]
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Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in areas where Ret-IN-13 is handled.[1]

Wash hands thoroughly after handling.[1]

Use only in a well-ventilated area, preferably with an appropriate exhaust ventilation system.

[1]

Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperatures: -20°C (as powder) or -80°C (in solvent).[1]

Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[1]

First Aid Measures
In case of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Procedure

If Swallowed

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth. Do NOT induce

vomiting.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[1]

Eye Contact

Remove any contact lenses, locate an eye-wash

station, and flush eyes immediately with large

amounts of water. Call a physician.[1]

Inhalation

Immediately relocate to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth resuscitation.[1]

Disposal Plan
Proper disposal of Ret-IN-13 and its containers is essential to prevent environmental

contamination.

Dispose of contents and container to an approved waste disposal plant.[1]

Avoid release to the environment.[1]

Collect any spillage.[1]

Experimental Workflow for Handling Ret-IN-13
The following diagram illustrates the standard workflow for safely handling Ret-IN-13 in a

laboratory setting.
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Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace

Weigh/measure Ret-IN-13

Perform experiment

Store unused compound

Decontaminate work surfaces

Dispose of waste in approved container

Doff and dispose of/clean PPE

Wash hands thoroughly
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Caption: Workflow for Safe Handling of Ret-IN-13.
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PPE Selection Logic
This diagram outlines the decision-making process for selecting the appropriate level of

personal protective equipment.

Assess Experimental Procedure

Potential for Splash, Dust, or Aerosol Generation?

Low Risk
(e.g., handling sealed container)

No

High Risk
(e.g., weighing powder, preparing solutions)

Yes

Standard PPE:
- Lab Coat
- Gloves

- Safety Glasses

Enhanced PPE:
- Lab Coat (Impervious)

- Gloves
- Safety Goggles with Side-Shields

- Respirator

Click to download full resolution via product page

Caption: Decision Diagram for PPE Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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